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Compound of Interest

Compound Name: (Diacetoxyiodo)benzene

Cat. No.: B116549 Get Quote

Essential Safety and Handling Guide for
(Diacetoxyiodo)benzene
(Diacetoxyiodo)benzene, also known as PIDA (phenyliodine(III) diacetate), is a versatile

oxidizing agent in organic synthesis.[1][2][3] While highly effective, it necessitates careful

handling due to its potential health hazards. This guide provides immediate safety, operational,

and disposal information for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Summary
(Diacetoxyiodo)benzene is classified as a hazardous substance.[4] It is irritating to the eyes,

respiratory system, and skin.[4][5] Inhalation may cause respiratory irritation, and skin contact

can lead to irritation, redness, and itching.[1][3][5] Ingestion can cause gastrointestinal irritation.

It is a combustible solid, and dusts may form explosive mixtures with air.[4]

Key Hazards:

Causes skin irritation.[1][5]

Causes serious eye irritation.[5]

May cause respiratory irritation.[5]

Harmful if swallowed or in contact with skin.[3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[1][3]

Facilities should be equipped with an eyewash station and a safety shower.[6]

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

full-face shield where

splashing is possible.[1][6]

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[6]

Protects against eye irritation

and serious eye damage from

dust or splashes.[5]

Skin Protection

Impervious protective clothing,

including a lab coat, apron, or

coveralls.[1] Wear appropriate

protective gloves.[6] After use,

wash and dry hands

thoroughly.[4]

Prevents skin contact, which

can cause irritation and

potential systemic effects.[1][4]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dusts are generated or if

exposure limits are exceeded.

[6] Use in a well-ventilated

area.[1]

Protects against inhalation of

dust, which can cause

respiratory tract irritation.[7]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for the safe handling of

(Diacetoxyiodo)benzene.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

powder.[1][7]
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Ensure an eyewash station and safety shower are readily accessible.[6]

Remove all sources of ignition, as dust clouds can be explosive.[4]

Keep incompatible materials, such as strong oxidizing agents, separate.

2. Handling the Chemical:

Avoid all personal contact, including inhalation.[4]

Minimize dust generation and accumulation during handling.[6]

Wear the complete set of recommended PPE as detailed in the table above.

Use dry, clean utensils for transferring the solid.

Keep the container tightly closed when not in use.[1][2]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][6]

Keep the container tightly sealed to prevent moisture absorption.[5]

Protect from direct sunlight and light sources.[6]

Emergency Procedures
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Incident First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of running

water for at least 15 minutes, keeping eyelids

open.[1][6] Remove contact lenses if present

and easy to do.[5] Seek medical attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

[4] Flush skin with plenty of soap and water for

at least 15 minutes.[1][7] If irritation persists,

consult a doctor.[5]

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position.[8] If

breathing is difficult, administer oxygen.[7][6]

Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water.[6] Never give

anything by mouth to an unconscious person.[7]

Seek medical attention.[1]

Disposal Plan
Proper disposal of (Diacetoxyiodo)benzene and its containers is essential to prevent

environmental contamination and ensure safety.

1. Waste Chemical Disposal:

Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste. Leave chemicals in their original containers for disposal.

One possible method is to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[8]

2. Contaminated Material Disposal:
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Dispose of contaminated gloves and other disposable PPE as chemical waste in accordance

with applicable laws and good laboratory practices.

Sweep up spills using dry procedures to avoid generating dust.[4] Place the collected

material into a suitable, labeled, and closed container for disposal.[4][7][6]

3. Container Disposal:

Handle uncleaned, empty containers in the same manner as the product itself.

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling

(Diacetoxyiodo)benzene in a laboratory setting.
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Caption: Safe Handling Workflow for (Diacetoxyiodo)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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